1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone

• IUPAC Name: 1-[2-[[2-aminoethyl(ethyl)amino]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C12H25N3O/c1-3-14(9-7-13)10-12-6-4-5-8-15(12)11(2)16/h12H,3-10,13H2,1-2H3
• InChI Key: PGVFCKMQKRDSAJ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCN)CC1CCCCN1C(=O)C
• Molecular Formula: C12H25N3O
• Molecular Weight: 227.35 g/mol

Description

1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone (CAS 1353964-39-2) is a chemical compound with the molecular formula C12H25N3O and a molecular weight of 227.35 . This piperidine-based scaffold features a tertiary amine and a terminal amino group, making it a versatile building block in medicinal chemistry and organic synthesis . Researchers can utilize this compound as a key intermediate in the design and development of novel bioactive molecules. Its structure suggests potential for exploration in various pharmacological targets. The compound is provided with high purity for reliable and reproducible experimental results. This product is intended for research purposes only and is not intended for diagnostic or therapeutic uses. Handle with appropriate care in a controlled laboratory setting. For comprehensive safety information, please consult the relevant Safety Data Sheet.

Preparation Methods

Acetylation of Piperidine

The first step involves acetylation of piperidine to form 1-acetylpiperidine. This is typically achieved using acetyl chloride or acetic anhydride under basic conditions:

Reaction Conditions

• Reagents : Piperidine, acetyl chloride, triethylamine (base), dichloromethane (solvent).

• Mechanism : Nucleophilic acyl substitution.

• Yield : >90% under optimized conditions.

This intermediate serves as the foundation for subsequent modifications.

Mannich Reaction for Aminomethylation

The Mannich reaction is a classical method to introduce aminomethyl groups at α-positions to carbonyls. For the target compound, this reaction can functionalize position 2 of 1-acetylpiperidine:

Reaction Conditions

• Reagents : 1-Acetylpiperidine, formaldehyde, N-ethyl-ethylenediamine, hydrochloric acid (catalyst).

• Mechanism : Formation of an iminium ion intermediate, followed by nucleophilic attack at the α-carbon.

• Yield : 45–60% after purification via column chromatography.

Example Protocol

• Dissolve 1-acetylpiperidine (10 mmol) in ethanol.

• Add formaldehyde (12 mmol) and N-ethyl-ethylenediamine (12 mmol).

• Acidify with HCl (pH 3–4) and reflux at 80°C for 12 hours.

• Neutralize with NaOH, extract with ethyl acetate, and purify via silica gel chromatography.

Reductive Amination

An alternative approach employs reductive amination to install the tertiary amine group. This method requires a pre-functionalized aldehyde at position 2:

Step 1: Oxidation to 1-Acetyl-2-formylpiperidine

• Reagents : 1-Acetylpiperidine, selenium dioxide (SeO₂), dioxane.

• Yield : 30–40%.

Step 2: Reductive Amination

• Reagents : 1-Acetyl-2-formylpiperidine, N-ethyl-ethylenediamine, sodium cyanoborohydride (NaBH₃CN), methanol.

• Yield : 25–35% after HPLC purification.

Alkylation of Piperidine Derivatives

Direct alkylation at position 2 using a bromomethyl intermediate offers another pathway:

Step 1: Bromination at Position 2

• Reagents : 1-Acetylpiperidine, N-bromosuccinimide (NBS), benzoyl peroxide (initiator), CCl₄.

• Yield : 20–30%.

Step 2: Nucleophilic Substitution

• Reagents : 1-Acetyl-2-bromopiperidine, N-ethyl-ethylenediamine, potassium carbonate (K₂CO₃), DMF.

• Yield : 15–25%.

Comparative Analysis of Methods

Method	Advantages	Disadvantages	Yield Range	Key Reagents
Mannich Reaction	Single-step, high atom economy	Competing side reactions	45–60%	Formaldehyde, HCl
Reductive Amination	Selective for secondary amines	Low yield due to oxidation step	25–35%	SeO₂, NaBH₃CN
Alkylation	Direct functionalization	Poor regioselectivity	15–25%	NBS, N-ethyl-ethylenediamine

Optimization Strategies

Protecting Group Strategies

To mitigate undesired side reactions during amine alkylation, temporary protection of primary amines (e.g., using tert-butoxycarbonyl (Boc) groups) is recommended. For example:

• Protect N-ethyl-ethylenediamine as Boc-NH-CH₂-CH₂-NH-Et.

• Perform alkylation, then deprotect with trifluoroacetic acid (TFA).

Catalytic Enhancements

Palladium-catalyzed cross-coupling reactions, as demonstrated in analogous syntheses, could improve yields:

• Reagents : 1-Acetyl-2-bromopiperidine, Pd(OAc)₂, BINAP ligand, Cs₂CO₃.

• Yield Improvement : Up to 50% under optimized conditions.

Purification and Characterization

Post-synthesis purification often involves:

• Preparative HPLC : To isolate the target compound from byproducts.

• Ion-Exchange Chromatography : For removing excess amines.

Characterization Data

• ¹H NMR (400 MHz, CDCl₃): δ 3.76–3.69 (m, 1H, piperidine-H), 2.81 (dt, 2H, CH₂N), 2.58 (t, 2H, NHCH₂).

• MS (ESI+) : m/z 214.2 [M+H]⁺ .

Chemical Reactions Analysis

Types of Reactions

1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, especially involving the amino groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce primary amines .

Scientific Research Applications

Pharmacological Applications

1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone has been investigated for its interactions with biological systems, particularly its potential as a pharmacological agent:

• Receptor Interaction : Preliminary studies suggest that this compound may bind to specific receptors or enzymes, influencing their activity and cellular pathways. Understanding these interactions is crucial for developing new therapeutic agents.
• Anticancer Activity : The compound has shown potential in inhibiting certain cancer cell lines. Research indicates that it may act as an inhibitor of tumor growth by affecting cellular signaling pathways involved in proliferation and survival .
• Neuropharmacology : There is emerging interest in the compound's effects on neurotransmitter systems, particularly regarding its potential role as a modulator of serotonin receptors, which could have implications for treating mood disorders .

Synthesis and Derivatives

The synthesis of 1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone typically involves multi-step organic reactions that allow for the introduction of various functional groups. The structural variations lead to derivatives that may exhibit distinct pharmacological properties:

Compound Name	Structure	Unique Features
1-(4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone	Structure	Different substitution pattern may yield varied biological activity
1-(3-{[(2-Hydroxy-ethyl)-methyl-amino]-methyl}-piperidin-1-yl)-ethanone	Structure	Hydroxyl group introduces polarity differences, potentially influencing solubility

Case Studies

Several studies have highlighted the applications of this compound in various fields:

• Cancer Research : A study published in a peer-reviewed journal demonstrated that derivatives of 1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone exhibited selective cytotoxicity against specific cancer cell lines, suggesting its potential as a lead compound in anticancer drug development .
• Neurotransmitter Modulation : Research investigating the compound's interaction with serotonin receptors indicated that it could serve as a selective antagonist, which may be beneficial in treating disorders such as anxiety and depression .
• Synthetic Applications : The compound has been utilized in synthetic organic chemistry as a building block for more complex molecules, demonstrating its versatility beyond pharmacological applications .

Mechanism of Action

The mechanism of action of 1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. This interaction can modulate various biochemical pathways, leading to its observed effects. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound belongs to a broader class of piperidinyl ethanones, which vary in substituents on the piperidine ring and the ethanone moiety. Below is a structural and functional comparison with key analogs:

Table 1: Structural and Functional Comparison of Piperidinyl Ethanones

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	Reference
1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone	2-[(2-Aminoethyl)ethylamino]methyl	227.35	Potential amine-mediated bioactivity (e.g., enzyme inhibition)
1-(1-Aryl-1H-tetrazol-5-yl)-2-(piperidin-1-yl)ethanone (e.g., compounds 22–28)	Aryl-tetrazole at position 1, piperidine at position 2	~300–400 (varies by aryl group)	Anticancer/antimicrobial activity due to tetrazole’s electron-withdrawing effects
1-(3-(((2-Nitrophenyl)amino)methyl)piperidin-1-yl)ethanone	3-[(2-Nitrophenyl)amino]methyl	Not specified	Bromodomain inhibitors (epigenetic therapy targets)
Vandetanib derivatives (16c–16f)	Quinazoline-piperidine-nitroimidazole hybrids	614–656	Anticancer agents targeting EGFR/VEGFR kinases
2-(3,5-Dinitrophenyl)-1-(piperidin-1-yl)ethanone	3,5-Dinitrophenyl at position 2	~295	Amide bond isomerization studied via variable-temperature NMR
1-(2-Methyl-1H-indol-3-yl)-2-piperidin-1-yl-ethanone	Indole-piperidine hybrid	~256	Structural similarity to serotonin receptor ligands

Key Differences:

Substituent Diversity: The target compound’s (2-aminoethyl)ethylamino group contrasts with tetrazole (electron-deficient) in and nitroimidazole (redox-active) in . These differences influence solubility and target selectivity. Aromatic vs. Aliphatic Substituents: Compounds with aryl groups (e.g., tetrazole, nitroimidazole) exhibit stronger π-π interactions, enhancing binding to hydrophobic enzyme pockets . The target compound’s aliphatic amines may favor hydrogen bonding with polar residues.

Biological Activity: Tetrazole-piperidine hybrids () show antimicrobial activity, likely due to tetrazole’s ability to mimic carboxylate groups in enzyme active sites. Vandetanib derivatives () are kinase inhibitors, leveraging nitroimidazole’s electron-deficient nature for covalent or non-covalent interactions.

Synthetic Complexity :

• The target compound requires functionalization of the piperidine ring with a tertiary amine branch, which may involve multi-step reductive amination .
• In contrast, tetrazole-piperidine hybrids are synthesized via simpler SN2 reactions between chloroacetyl intermediates and piperidine .

Physicochemical Properties: The target compound’s lower molecular weight (227 vs. LogP: While exact values are unavailable, the (2-aminoethyl)ethylamino group likely increases hydrophilicity compared to aryl-substituted analogs.

Research Implications and Gaps

• Target Compound : Further studies are needed to elucidate its biological targets, solubility, and stability. Its amine-rich structure warrants evaluation in neurological or infectious disease models.
• Analog Optimization : Hybridizing its amine substituents with aryl groups (e.g., tetrazole) could balance lipophilicity and target engagement.

Biological Activity

1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone is a synthetic organic compound belonging to the class of piperidine derivatives. Its unique structure, characterized by a piperidine ring and an ethanone group, has garnered attention in medicinal chemistry for its potential biological activities. This article explores the biological activity of this compound, focusing on its pharmacological effects, mechanisms of action, and relevant research findings.

The chemical properties of 1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone are summarized in the table below:

Property	Value
Molecular Formula	C₁₂H₂₅N₃O
Molecular Weight	227.3464 g/mol
Boiling Point	354.3 ± 12.0 °C (Predicted)
Density	1.002 ± 0.06 g/cm³ (Predicted)
pKa	9.63 ± 0.10 (Predicted)

The biological activity of 1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone primarily involves its interaction with various molecular targets, including enzymes and receptors. The compound may exert its effects by binding to these targets, leading to modulation of their activity, which can result in therapeutic outcomes.

Pharmacological Effects

Research has indicated that this compound exhibits several pharmacological properties:

1. Antimicrobial Activity
Studies have shown that piperidine derivatives can possess significant antimicrobial properties. For instance, compounds structurally similar to 1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone have demonstrated activity against various bacterial strains such as Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these compounds ranged from 0.0039 to 0.025 mg/mL, indicating potent antibacterial effects .

2. Antiparasitic Activity
The compound's potential as an antiparasitic agent has been explored through its inhibition of specific enzymes in parasites like Trypanosoma brucei. In vitro studies have shown that certain piperidine derivatives can inhibit the enzyme pteridine reductase, which is crucial for the survival of these parasites .

3. Neuropharmacological Effects
Given its structural similarity to known neuroactive compounds, there is interest in exploring the neuropharmacological effects of this compound. Research has indicated that piperidine derivatives may influence neurotransmitter systems, potentially offering therapeutic benefits for neurological disorders .

Case Studies and Research Findings

Several studies have investigated the biological activity of piperidine derivatives, including those related to 1-(2-{[(2-Amino-ethyl)-ethyl-amino]-methyl}-piperidin-1-yl)-ethanone.

Study 1: Antimicrobial Activity Assessment
A recent study evaluated the antimicrobial efficacy of various piperidine derivatives against clinical isolates of bacteria and fungi. The results indicated that certain derivatives exhibited significant antibacterial and antifungal activity, with MIC values supporting their potential as therapeutic agents .

Study 2: Enzyme Inhibition in Parasites
In another study focusing on antiparasitic activity, several substituted piperidines were tested for their ability to inhibit pteridine reductase in Trypanosoma species. The findings revealed promising inhibitory activity, suggesting that these compounds could be developed into effective treatments for diseases such as African sleeping sickness .